Cas no 62448-27-5 (2-Bromo-3-phenylpropanenitrile)

• Product Name: 2-Bromo-3-phenylpropanenitrile
• CAS No: 62448-27-5
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD06655784
• CID: 874214
• Update Time: 2026-04-29

2-Bromo-3-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-phenylpropanenitrile
• 2-Bromo-3-phenylpropanenitrile

• MDL： MFCD06655784

Computed Properties

• Exact Mass: 208.98404

Experimental Properties

• PSA: 23.79

Additional information on 2-Bromo-3-phenylpropanenitrile

2-Bromo-3-phenylpropanenitrile (CAS No: 62448-27-5)

2-Bromo-3-phenylpropanenitrile, also known by its CAS number 62448-27-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a phenyl group, and a nitrile functional group. The presence of these functional groups makes it highly reactive and suitable for various applications in chemical research and industrial processes.

The molecular formula of 2-Bromo-3-phenylpropanenitrile is C9H9BrN, with a molecular weight of approximately 191.01 g/mol. Its structure consists of a three-carbon chain where the second carbon is substituted with a bromine atom, and the third carbon is attached to a phenyl group. The nitrile group (-CN) is located at the terminal position of the chain. This arrangement allows for multiple reaction pathways, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 2-Bromo-3-phenylpropanenitrile in the development of novel materials and pharmaceuticals. For instance, researchers have explored its use as a precursor for synthesizing biologically active compounds with potential anticancer properties. The bromine atom in the molecule serves as an excellent leaving group, facilitating nucleophilic substitution reactions that can lead to the formation of diverse derivatives.

In addition to its role in drug discovery, 2-Bromo-3-phenylpropanenitrile has been employed in the synthesis of advanced polymers and coatings. Its phenyl group contributes to aromatic stability, while the nitrile group provides opportunities for cross-linking and functionalization. These properties make it an attractive candidate for applications in high-performance materials.

From a synthetic perspective, 2-Bromo-3-phenylpropanenitrile can be prepared via several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 3-cyanophenylacetonitrile with bromine in the presence of a suitable catalyst. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

The physical properties of 2-Bromo-3-phenylpropanenitrile are also worth noting. It has a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its density is about 1.3 g/cm³, and it is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate.

One area where 2-Bromo-3-phenylpropanenitrile has shown significant promise is in the field of electrochemistry. Researchers have investigated its use as an electrolyte additive in lithium-ion batteries, where it enhances ion conductivity and improves battery performance. This application underscores its potential beyond traditional organic synthesis.

In terms of toxicity, studies have indicated that 2-Bromo-3-phenylpropanenitrile exhibits moderate toxicity to aquatic organisms. However, its application in controlled industrial settings minimizes environmental risks. Proper handling and disposal protocols are essential to ensure safety and compliance with regulatory standards.

Looking ahead, the demand for 2-Bromo-3-phenylpropanenitrile is expected to grow as new applications emerge across various industries. Its unique combination of functional groups positions it as a key building block for future innovations in chemistry and materials science.